N-(4-fluorophenyl)-N-tetrahydro-2H-pyran-4-ylamine

• IUPAC Name: N-(4-fluorophenyl)oxan-4-amine
• InChI: InChI=1S/C11H14FNO/c12-9-1-3-10(4-2-9)13-11-5-7-14-8-6-11/h1-4,11,13H,5-8H2
• InChI Key: SPKGJBMEUWFXJD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC2=CC=C(C=C2)F
• Molecular Formula: C11H14FNO
• Molecular Weight: 195.23 g/mol
• CAS No.: 912545-21-2

Description

“N-(4-fluorophenyl)-N-tetrahydro-2H-pyran-4-ylamine” is a chemical compound that contains a fluorophenyl group, a tetrahydropyran ring, and an amine group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a tetrahydropyran ring, a fluorophenyl group, and an amine group. The fluorine atom on the phenyl ring could engage in interesting interactions with other molecules, potentially influencing the compound’s physical and chemical properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could influence its polarity, solubility, and reactivity.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

Pharmacophore Design and Kinase Inhibition : Research highlights the design and synthesis of compounds with imidazole scaffolds, demonstrating selective inhibition of p38 MAP kinase, which is crucial for proinflammatory cytokine release. These studies emphasize the significance of the 4-fluorophenyl ring for achieving high binding selectivity and potency, relevant to the broader category of fluorophenyl compounds (Scior et al., 2011).

Practical Synthesis Methods : Discussions on synthetic methodologies, such as the practical synthesis of 2-fluoro-4-bromobiphenyl, highlight the challenges and innovations in synthesizing fluorophenyl derivatives, which are key intermediates in manufacturing various pharmacological agents (Qiu et al., 2009).

Applications in Medicinal Chemistry and Pharmacology

Hybrid Catalysts in Drug Synthesis : The use of hybrid catalysts for synthesizing pyranopyrimidine scaffolds, a structure related to the inquiry compound, demonstrates the compound's importance in medicinal chemistry, offering insights into the versatility of such frameworks for developing lead molecules (Parmar et al., 2023).

Toxicity and Safety Assessments : Evaluations of the toxicity of organic fluorophores, including those related to fluorophenyl compounds, underscore the critical balance between efficacy and safety in the development of diagnostic and therapeutic agents (Alford et al., 2009).

Advanced Material and Sensor Development

Optoelectronic Materials : Investigations into functionalized quinazolines and pyrimidines for optoelectronic applications reveal the potential of fluorophenyl derivatives in electronic devices, highlighting the relevance of such compounds in the development of luminescent materials and sensors (Lipunova et al., 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a potential drug, future research could focus on optimizing its structure for better activity and selectivity, conducting preclinical and clinical trials, and investigating its mechanism of action.

Synthesis routes and methods

Procedure details

A mixture of 4-fluoroaniline (1 g; 0.9 mmol) and tetrahydro-4H-pyran-4-one (0.98 g; 1.1 equiv.) in methanol (20 ml) was treated with acetic acid (0.67 ml; 1.3 equiv.) and sodium cyanoborohydride (0.73 g; 1.3 equiv.) then stirred at room temperature overnight. The reaction was cooled to 0° C., basified with 2M sodium hydroxide solution and the resultant solid collected by filtration, washed with water and dried under vacuum to give 1.3 g of the title compound. 1H NMR (DMSO-d6) 6.80 (2H, t), 6.48 (2H, dd), 5.25 (1H, d), 3.75 (2H, dt), 3.33-3.23 (3H, m), 1.78-1.71 (2H, m), 1.28-1.18 (2H, m).